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Compound of Interest

Compound Name: Dimethyl isophthalate

Cat. No.: B047668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

analysis of Dimethyl isophthalate (CAS 1459-93-4), a significant organic compound with

applications ranging from polymer chemistry to analytical sciences.

Chemical and Physical Properties
Dimethyl isophthalate is an aromatic diester, appearing as white to off-white flakes or a

crystalline powder at room temperature.[1] It is the dimethyl ester of isophthalic acid.

Table 1: Physicochemical Properties of Dimethyl
Isophthalate
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Property Value Reference(s)

CAS Number 1459-93-4 [2]

Molecular Formula C₁₀H₁₀O₄ [3]

Molecular Weight 194.18 g/mol [3]

Appearance
White to off-white flakes or

crystalline powder
[1]

Melting Point 64 - 68 °C [3]

Boiling Point 282 °C [2]

Density 1.194 g/cm³ (at 20 °C) [2]

Solubility
Soluble in methanol, ethanol;

Insoluble in water
[1]

log Pow (Octanol/Water) 2.1 [2]

Spectroscopic Data
The structural elucidation of Dimethyl isophthalate is supported by various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra provide detailed information about the molecular structure. The

chemical shifts are recorded in CDCl₃.[3]

Table 2: NMR Spectral Data for Dimethyl Isophthalate in
CDCl₃
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Nucleus
Chemical Shift (δ,
ppm)

Multiplicity Assignment

¹H NMR 8.68 q H-2 (Aromatic)

8.22 dt H-4, H-6 (Aromatic)

7.51 m H-5 (Aromatic)

3.94 s -OCH₃ (Methyl)

¹³C NMR 166.38 - C=O (Ester carbonyl)

133.94 - C-5 (Aromatic CH)

130.84 -
C-1, C-3 (Aromatic C-

CO)

130.70 - C-2 (Aromatic CH)

128.76 -
C-4, C-6 (Aromatic

CH)

52.52 - -OCH₃ (Methyl)

Infrared (IR) Spectroscopy
The FT-IR spectrum of Dimethyl isophthalate exhibits characteristic absorption bands

corresponding to its functional groups.

Table 3: Key FT-IR Absorption Bands for Dimethyl
Isophthalate
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Wavenumber
(cm⁻¹)

Intensity Vibration Functional Group

~3100-3000 Medium C-H Stretch Aromatic C-H

~2950 Medium C-H Stretch Methyl C-H

~1720 Strong C=O Stretch Ester Carbonyl

~1600, ~1450 Medium-Strong C=C Stretch Aromatic Ring

~1250 Strong C-O Stretch Ester C-O

Mass Spectrometry (MS)
Electron Ionization (EI) mass spectrometry of Dimethyl isophthalate shows a distinct

fragmentation pattern. The molecular ion peak is observed at m/z 194. A prominent

fragmentation involves the loss of a methoxy group (-OCH₃) to yield a base peak at m/z 163.[4]

[5] Another significant fragment is seen at m/z 135, corresponding to the loss of a carboxyl

group.[4] The fragmentation pathways can be complex, with some studies suggesting an

isomerization into an ion-neutral complex.[4]

Experimental Protocols
Synthesis of Dimethyl Isophthalate
Dimethyl isophthalate can be synthesized via Fischer esterification of isophthalic acid with

methanol, using a strong acid catalyst.[2]

Materials:

Isophthalic acid (1.66 g, 0.1 mmol)

Super dry methanol (60 mL)

Concentrated Sulfuric Acid (H₂SO₄) (2-3 drops)

Ice cold water

Sodium bicarbonate solution
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Procedure:

Combine isophthalic acid and super dry methanol in a round-bottom flask.

Add 2-3 drops of concentrated sulfuric acid to the mixture.

Reflux the mixture with stirring until all the isophthalic acid has dissolved.

Pour the hot reaction mixture onto ice-cold water. A solid precipitate of Dimethyl
isophthalate will form.

Neutralize the remaining acid by adding sodium bicarbonate solution until effervescence

ceases.

Filter the solid product using a Buchner funnel.

Wash the collected solid several times with water.

Dry the product. The expected melting point is 64-67 °C.[2]

Isophthalic Acid

Reflux until dissolvedMethanol

H₂SO₄ (catalyst)

Pour into ice waterReaction Mixture Add NaHCO₃ solutionCrude Product Slurry Filter and Wash Dimethyl IsophthalatePurified Product

Click to download full resolution via product page

Synthesis workflow for Dimethyl isophthalate.

GC-MS Analysis of Dimethyl Isophthalate
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This protocol outlines a general method for the quantification of Dimethyl isophthalate in a

sample matrix, adapted from methods for analyzing phthalates in consumer products.

1. Sample Preparation (Liquid-Liquid Extraction):

For aqueous samples, perform a liquid-liquid extraction using a non-polar solvent like

isohexane or dichloromethane.

Concentrate the organic extract by evaporation under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of a suitable solvent (e.g., isohexane, ethyl

acetate).

Add an appropriate internal standard (e.g., a deuterated phthalate like DnBP-d4).

2. GC-MS Instrumental Conditions:

Gas Chromatograph: Agilent GC or equivalent.

Column: HP-5MS (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID x 0.25

µm film thickness.

Injector: Splitless mode, 280 °C.

Carrier Gas: Helium, constant flow rate of 1 mL/min.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 min.

Ramp 1: 10 °C/min to 230 °C.

Ramp 2: 10 °C/min to 270 °C, hold for 2 min.

Ramp 3: 25 °C/min to 300 °C, hold for 8 min.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.
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Source Temperature: 250 °C.

Acquisition Mode: Selected Ion Monitoring (SIM).

Quantification ion for Dimethyl isophthalate: m/z 163.

Qualifier ions: m/z 194, 135.
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Analytical workflow for Dimethyl isophthalate by GC-MS.
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Applications
Dimethyl isophthalate is a versatile chemical intermediate. Its primary applications include:

Polymer Synthesis: It serves as a comonomer in the production of polyester resins, such as

poly(ethylene terephthalate-co-isophthalate) (PETI).[6] The incorporation of isophthalate

units modifies the polymer's properties, for instance, by lowering the melting point and

improving clarity in PET resins.[6]

Plasticizer: It is used as a plasticizer to increase the flexibility and durability of polymers.[1]

Analytical Standard: Due to its stability, it is used as an internal standard or an analytical

reference standard for the quantification of other phthalates in various complex matrices like

soil, plastics, and cosmetics using GC-MS.[1]

Organic Synthesis: It is a precursor in various organic syntheses.[1]

Safety and Handling
Dimethyl isophthalate is considered to be of low acute toxicity. However, it is classified as

causing serious eye irritation.[6]

Table 4: Toxicological Data
Test Route Species Value Reference(s)

LD₅₀ Oral Rat > 2,000 mg/kg [2]

LD₅₀ Dermal Rat > 2,000 mg/kg [2]

Handling Precautions:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including safety goggles and gloves.

Avoid generating dust. In finely divided form, it may form explosive mixtures with air.[2]
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Store in a cool, dry place away from incompatible substances such as strong oxidizing

agents.[2]

Stability and Reactivity:

The material is stable under normal ambient and anticipated storage and handling

conditions.[2]

It is incompatible with strong oxidizing agents.[2]

Hazardous decomposition products primarily consist of carbon oxides upon combustion.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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